N-(2,5-difluorophenyl)-4-(1,1-dioxothiazinan-2-yl)benzamide

• IUPAC Name: N-(2,5-difluorophenyl)-4-(1,1-dioxothiazinan-2-yl)benzamide
• InChI: InChI=1S/C17H16F2N2O3S/c18-13-5-8-15(19)16(11-13)20-17(22)12-3-6-14(7-4-12)21-9-1-2-10-25(21,23)24/h3-8,11H,1-2,9-10H2,(H,20,22)
• InChI Key: WNAHOUMTGVLYCW-UHFFFAOYSA-N
• Canonical SMILES: C1CCS(=O)(=O)N(C1)C2=CC=C(C=C2)C(=O)NC3=C(C=CC(=C3)F)F
• Molecular Formula: C17H16F2N2O3S
• Molecular Weight: 366.4 g/mol

Description

N-(2,5-difluorophenyl)-4-(1,1-dioxothiazinan-2-yl)benzamide, also known as DFTBA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Heterocyclic Chemistry

N-(2,5-difluorophenyl)-4-(1,1-dioxothiazinan-2-yl)benzamide, like many benzamide derivatives, plays a significant role in the synthesis and study of heterocyclic compounds. Research has explored various synthetic approaches to creating enaminones and other heterocyclic compounds, such as 1,4-benzothiazinones, which are of interest for their potential biological activities, chemosensor applications, and fluorescence properties. These studies include the development of methodologies for the synthesis of fluorinated heterocycles, such as 2-fluoro-1,4-benzoxazines and 2-fluoro-1,4-benzoxazepin-5-ones, utilizing unique electrophilic reactivities provided by fluorine atoms in the benzamide structure (Stepanova et al., 2020); (Meiresonne et al., 2015).

Aggregation and Molecular Interaction Studies

The inclusion of fluorine atoms, such as those found in N-(2,5-difluorophenyl)-4-(1,1-dioxothiazinan-2-yl)benzamide, has been examined for its impact on molecular aggregation and complexation behaviors. Investigations into compounds with difluorobenzene groups have provided insights into the role of fluorine in promoting unique aggregation patterns and intermolecular interactions, including C–H⋯F contacts, which are crucial for understanding the material properties of these compounds (Mocilac et al., 2016).

Antimicrobial and Biological Activity

Research into benzamide derivatives has also focused on their potential antimicrobial and biological activities. For instance, studies on thiourea derivatives of benzamides have highlighted their significant antimicrobial properties against various bacterial strains, demonstrating the potential of these compounds as bases for developing new antimicrobial agents with specific properties, such as antibiofilm capabilities (Limban et al., 2011).

Photophysical and Sensing Applications

The structural modifications in benzamide derivatives, including those with difluorophenyl groups, have been explored for their photophysical properties and potential as fluorescent sensors. Studies on benzimidazole, benzoxazole, and benzothiazole derivatives have revealed their excited-state intra-molecular proton transfer (ESIPT) pathways, leading to applications in fluorescence-based sensing and imaging technologies (Padalkar et al., 2011).